Cas no 2228327-97-5 (1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228327-97-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6000675
• PubChem ID: 165697873
• Update Time: 2025-05-20

1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid
• 2228327-97-5
• EN300-1976781

• Inchi： 1S/C11H12ClNO2/c12-9-8(4-3-7-13-9)11(10(14)15)5-1-2-6-11/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： ITCVWWAHWVYRMR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid (CAS No: 2228327-97-5)

1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid, identified by the CAS number 2228327-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of a cyclopentane ring with a chlorinated pyridine moiety, which confers unique chemical and biological properties. The structural arrangement of this molecule makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The significance of 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid lies in its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The presence of the chloropyridine substituent enhances the molecule's reactivity, allowing for diverse functionalization strategies that can be tailored to modulate its biological activity. This flexibility is particularly valuable in medicinal chemistry, where precise structural modifications are often required to optimize potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate both cyclopentane and pyridine moieties. These structural elements are known to contribute to favorable interactions with biological targets, making them attractive for drug design. The cyclopentane ring, for instance, is often found in biologically active molecules due to its ability to mimic natural stereocenters and enhance binding affinity. Meanwhile, the pyridine scaffold is a common pharmacophore in many drugs, exhibiting diverse biological activities ranging from antimicrobial to anticancer effects.

One of the most compelling aspects of 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical cellular processes. The chloropyridine moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions with protein residues, which are essential for enzyme-substrate binding. This feature makes it an ideal candidate for designing selective inhibitors that can modulate enzyme activity without affecting other biological pathways.

Recent studies have highlighted the importance of incorporating halogenated pyridines into drug candidates due to their ability to enhance metabolic stability and improve oral bioavailability. The chlorine atom in 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid not only contributes to these properties but also provides a handle for further chemical derivatization. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at the pyridine or cyclopentane positions, thereby expanding the chemical space available for drug discovery.

The synthesis of 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or metal-catalyzed coupling reactions. The choice of starting materials and reaction conditions can significantly impact the efficiency of the synthesis, making it essential to employ robust methodologies that minimize side reactions and byproduct formation.

In addition to its synthetic utility, 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid has shown promise in preclinical studies as a scaffold for developing novel therapeutic agents. Researchers have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and inflammation. The ability of this compound to interact with specific biological targets suggests that it could be further developed into a lead compound for drug candidates with improved therapeutic efficacy and reduced toxicity.

The structural features of 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid also make it an interesting candidate for exploring structure-based drug design strategies. High-resolution crystal structures of protein-ligand complexes can provide valuable insights into how this molecule interacts with biological targets at the atomic level. Such information can guide the optimization process by identifying key interactions that contribute to binding affinity and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are often employed to predict binding modes and assess potential drug-like properties.

Another area where 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid holds promise is in the development of probes for biochemical assays. Its well-defined structure and reactivity make it an excellent tool for studying enzyme mechanisms and identifying new inhibitors. By using this compound as a substrate or inhibitor analog, researchers can gain insights into critical enzymatic processes and develop more effective therapeutic strategies.

The growing interest in 1-(2-chloropyridin-3-yl)cyclopentane-1-carboxylic acid underscores its potential as a versatile building block in pharmaceutical research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in discovering new treatments for human diseases. The combination of cyclopentane and chlorinated pyridine moieties offers unique opportunities for designing molecules with tailored biological activities, making this compound a valuable asset in the medicinal chemist's toolkit.